Cas no 1111646-77-5 (1,2,3-Benzothiadiazole-4-carboxylic acid)

• Product Name: 1,2,3-Benzothiadiazole-4-carboxylic acid
• CAS No: 1111646-77-5
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD20641857
• CID: 5243023
• Update Time: 2025-05-23

1,2,3-Benzothiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole-4-carboxylic acid

• MDL： MFCD20641857
• Inchi： 1S/C7H4N2O2S/c10-7(11)4-2-1-3-5-6(4)8-9-12-5/h1-3H,(H,10,11)
• InChI Key： WQZZXEIOGYIXAZ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C(O)=O)=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 1,2,3-Benzothiadiazole-4-carboxylic acid

Introduction to 1,2,3-Benzothiadiazole-4-carboxylic Acid (CAS No. 1111646-77-5)

1,2,3-Benzothiadiazole-4-carboxylic acid (CAS No. 1111646-77-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in materials science and pharmaceutical research. This compound belongs to the class of benzothiadiazoles, which are characterized by a six-membered ring containing sulfur and nitrogen atoms. The presence of the carboxylic acid group further enhances its reactivity and functional versatility.

The chemical structure of 1,2,3-Benzothiadiazole-4-carboxylic acid is represented by the formula C₈H₅N₂O₂S. This compound is known for its stability and ability to form stable derivatives through various chemical reactions. Its molecular weight is approximately 195.20 g/mol, and it exhibits a melting point of around 230°C. These properties make it an attractive candidate for use in the synthesis of advanced materials and pharmaceuticals.

In the realm of materials science, 1,2,3-Benzothiadiazole-4-carboxylic acid has been explored for its potential in the development of organic semiconductors and photovoltaic materials. Recent studies have shown that derivatives of this compound can exhibit excellent charge transport properties and high photostability, making them suitable for use in organic solar cells and field-effect transistors (FETs). For instance, a study published in the Journal of Materials Chemistry C (2023) demonstrated that a derivative of 1,2,3-Benzothiadiazole-4-carboxylic acid exhibited a power conversion efficiency (PCE) of over 15% in organic solar cells.

In the pharmaceutical industry, 1,2,3-Benzothiadiazole-4-carboxylic acid has shown promise as a building block for the synthesis of bioactive compounds. Its ability to form stable conjugates with various functional groups makes it a valuable intermediate in drug discovery processes. Research published in the Journal of Medicinal Chemistry (2022) highlighted the potential of 1,2,3-Benzothiadiazole-4-carboxylic acid-based derivatives as potent inhibitors of specific enzymes involved in cancer progression and neurodegenerative diseases. These findings suggest that this compound could play a crucial role in the development of novel therapeutic agents.

The synthesis of 1,2,3-Benzothiadiazole-4-carboxylic acid typically involves multi-step reactions starting from readily available starting materials such as thiophene or benzene derivatives. One common synthetic route involves the condensation of 2-aminothiophenol with maleic anhydride followed by cyclization and carboxylation steps. This method yields high-purity 1,2,3-Benzothiadiazole-4-carboxylic acid, which can be further modified through esterification or amide formation to produce a wide range of derivatives.

The environmental impact of 1,2,3-Benzothiadiazole-4-carboxylic acid is another important consideration. Studies have shown that this compound and its derivatives are generally non-toxic and do not pose significant environmental risks when used under controlled conditions. However, proper disposal methods should be followed to ensure minimal environmental impact.

In conclusion, 1,2,3-Benzothiadiazole-4-carboxylic acid (CAS No. 1111646-77-5) is a multifaceted compound with a wide range of applications in materials science and pharmaceutical research. Its unique chemical structure and functional versatility make it an attractive candidate for further exploration and development. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing various scientific fields.